(Z)-N'-(2,4-dimethylphenyl)-4-(4-fluorophenyl)thiazole-2-carbohydrazonoyl cyanide

• IUPAC Name: (2Z)-N-(2,4-dimethylanilino)-4-(4-fluorophenyl)-1,3-thiazole-2-carboximidoyl cyanide
• InChI: InChI=1S/C19H15FN4S/c1-12-3-8-16(13(2)9-12)23-24-17(10-21)19-22-18(11-25-19)14-4-6-15(20)7-5-14/h3-9,11,23H,1-2H3/b24-17-
• InChI Key: DSYQVXDOZLSUPX-ULJHMMPZSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NN=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)F)C
• Isomeric SMILES: CC1=CC(=C(C=C1)N/N=C(/C#N)\C2=NC(=CS2)C3=CC=C(C=C3)F)C
• Molecular Formula: C19H15FN4S
• Molecular Weight: 350.4 g/mol
• CAS No.: 477285-63-5

Description

(Z)-N'-(2,4-dimethylphenyl)-4-(4-fluorophenyl)thiazole-2-carbohydrazonoyl cyanide is a useful research compound. Its molecular formula is C19H15FN4S and its molecular weight is 350.42. The purity is usually 95%.
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Scientific Research Applications

Fluorescent DNA Staining

Rye et al. (1992) developed unsymmetrical cyanine dyes, thiazole orange dimer (TOTO) and its analogue oxazole yellow dimer (YOYO), which exhibit non-fluorescence in solution but form highly fluorescent complexes with double-stranded DNA (dsDNA). These complexes demonstrate a significant fluorescence enhancement and stability, allowing for sensitive detection, quantitation, and sizing of DNA fragments via electrophoresis and laser-excited confocal fluorescence gel scanning (Rye et al., 1992).

Antiviral and Cytotoxic Activities

Dawood et al. (2011) explored the synthesis and biological activity of pyrazole- and isoxazole-based heterocycles, identifying compounds with potent antiviral activity against Herpes simplex type-1 (HSV-1) and notable cytotoxic properties. This research highlights the potential of thiazole derivatives in developing new therapeutic agents (Dawood et al., 2011).

Structural Chemistry

Kariuki et al. (2021) reported the synthesis and structural characterization of isostructural thiazoles with potential implications for materials science. Their work emphasizes the molecule's planar structure, except for the fluorophenyl groups, which are oriented perpendicularly, revealing insights into molecular conformation and interactions (Kariuki et al., 2021).

Synthesis Methodologies

Bashandy et al. (2008) delved into the synthesis of new thiazole derivatives from 2-bromo-1-(3,4-dimethylphenyl)ethanone, demonstrating the versatility of thiazole chemistry for creating compounds with potential fungicidal activity. This study exemplifies the adaptability of thiazole compounds in synthesizing a wide array of derivatives with varied biological activities (Bashandy et al., 2008).